2-(2-(4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)piperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-[4-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]piperidin-1-yl]-2-oxoethyl]pyridazin-3-one
• InChI: InChI=1S/C15H17F3N6O3/c1-21-13(15(16,17)18)20-24(14(21)27)10-4-7-22(8-5-10)12(26)9-23-11(25)3-2-6-19-23/h2-3,6,10H,4-5,7-9H2,1H3
• InChI Key: WMQZNCYUGHBVAM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)C(=O)CN3C(=O)C=CC=N3)C(F)(F)F
• Molecular Formula: C15H17F3N6O3
• Molecular Weight: 386.33 g/mol

Description

2-(2-(4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)piperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H17F3N6O3 and its molecular weight is 386.335. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Building Blocks

The synthesis of complex molecules often involves the use of building blocks that introduce specific functional groups or structural motifs into the final compound. For example, trifluoromethyl-containing compounds are valuable for their unique properties and have been explored in various contexts, including the preparation of aminopyrroles using a trifluoromethyl-containing building block through the 2H-azirine ring expansion strategy. Such methodologies might be relevant for synthesizing or modifying compounds like the one , suggesting its potential synthesis pathway or functionalization strategies for research applications (Khlebnikov et al., 2018).

Pharmacological Potentials

While specific pharmacological applications of the compound are not directly mentioned, research on structurally related compounds indicates a wide range of potential activities. For instance, compounds with similar structural features have been explored for their cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic activities. Such investigations suggest that compounds with complex heterocyclic structures, including pyridazinones, may offer rich pharmacological profiles worth exploring in detail for therapeutic applications (Habernickel, 2002).

Chemical Properties and Applications

Research on compounds containing piperidine motifs and fluorinated groups suggests diverse chemical and physical properties, including high densities and potential applications in materials science. The synthesis and characterization of quaternary salts containing fluorinated groups highlight the structural versatility and potential application in developing new materials or chemical probes (Singh et al., 2003).